Cas no 609804-44-6 (Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester)

• Product Name: Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester
• CAS No: 609804-44-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD09972227
• CID: 1624235
• PubChem ID: 25918691
• Update Time: 2025-05-30

Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-cyanophenoxy)acetate
• DB-371810
• SCHEMBL2776017
• MFCD09972227
• AKOS005071707
• LJEWIHUKPMGDPW-UHFFFAOYSA-N
• CS-0331633
• BA-0038
• tert-butyl2-(2-cyanophenoxy)acetate
• t-butyl(2-cyanophenoxy)acetate
• t-Butyl (2-cyanophenoxy)acetate
• 609804-44-6

• MDL： MFCD09972227
• Inchi： 1S/C13H15NO3/c1-13(2,3)17-12(15)9-16-11-7-5-4-6-10(11)8-14/h4-7H,9H2,1-3H3
• InChI Key： LJEWIHUKPMGDPW-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Melting Point: 44-45°
• PSA: 59.32

Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester

Recent Advances in the Study of Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester (CAS: 609804-44-6)

Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester (CAS: 609804-44-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique cyano and phenoxy functional groups, has recently garnered attention due to its potential applications in drug development and synthetic chemistry. The compound's structural features make it a promising candidate for further exploration in medicinal chemistry, particularly in the design of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. Researchers have also investigated its reactivity, exploring its potential as an intermediate in the synthesis of more complex molecules with biological activity.

One of the key findings in recent literature is the compound's role as a precursor in the synthesis of bioactive molecules. For instance, it has been utilized in the development of inhibitors targeting specific enzymes involved in inflammatory pathways. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity, warranting further investigation into their pharmacological properties.

In addition to its synthetic utility, Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester has been studied for its potential in material science. Its unique chemical properties, such as its ability to form stable intermediates, make it a valuable building block for the development of functional materials. Researchers are exploring its use in the creation of polymers and coatings with tailored properties for biomedical applications.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to fully realize its potential. Future research directions may include the development of greener synthetic routes and the exploration of its biological activities in more complex systems, such as in vivo models.

In conclusion, Acetic acid, (2-cyanophenoxy)-, 1,1-dimethylethyl ester (CAS: 609804-44-6) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and reactivity profile offer numerous opportunities for innovation in drug discovery and material science. Continued research efforts will be essential to unlock its full potential and address the current limitations in its application.